Cas no 1203094-45-4 (3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-phenylpropyl)urea)

• Product Name: 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-phenylpropyl)urea
• CAS No: 1203094-45-4
• MF: C₂₂H₂₇N₃O₃
• MW: 381.46808552742
• CID: 6311239
• PubChem ID: 30372445
• Update Time: 2025-07-02

3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-phenylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-phenylpropyl)urea
• F5532-0091
• AKOS024512767
• 1-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-(3-phenylpropyl)urea
• 1203094-45-4
• 1-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-3-(3-phenylpropyl)urea
• VU0646647-1
• 3-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-phenylpropyl)urea

• Inchi： 1S/C22H27N3O3/c1-28-16-21(26)25-14-6-10-18-11-12-19(15-20(18)25)24-22(27)23-13-5-9-17-7-3-2-4-8-17/h2-4,7-8,11-12,15H,5-6,9-10,13-14,16H2,1H3,(H2,23,24,27)
• InChI Key： JCGIXMRIRLBBOY-UHFFFAOYSA-N
• SMILES： O=C(COC)N1C2C=C(C=CC=2CCC1)NC(NCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 381.20524173g/mol
• Monoisotopic Mass: 381.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-phenylpropyl)urea

Introduction to Compound with CAS No 1203094-45-4 and Product Name: 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-phenylpropyl)urea

The compound with the CAS number 1203094-45-4 and the product name 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-phenylpropyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The tetrahydroquinoline core is a well-known scaffold in medicinal chemistry, often associated with various pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the urea moiety and the 2-methoxyacetyl group further enhances its chemical diversity and functional potential.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that can modulate biological pathways effectively. The 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-phenylpropyl)urea molecule is designed to interact with specific targets in the body, potentially leading to therapeutic benefits. The structural features of this compound make it a promising candidate for further investigation in drug discovery and development.

One of the key aspects of this compound is its ability to interact with biological targets at a molecular level. The tetrahydroquinoline ring system is known for its ability to penetrate biological membranes, making it an ideal candidate for oral administration. Additionally, the urea group can form hydrogen bonds with various biomolecules, enhancing its binding affinity. The 2-methoxyacetyl substituent adds another layer of functionality, allowing for further chemical modifications and derivatization.

Recent studies have highlighted the importance of structural diversity in drug design. Compounds like 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-phenylpropyl)urea are being explored for their potential to address unmet medical needs. The combination of the tetrahydroquinoline, urea, and 2-methoxyacetyl groups provides a unique chemical profile that could lead to the discovery of new therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the various functional groups while maintaining structural integrity. The use of modern spectroscopic methods such as NMR and mass spectrometry allows for precise characterization of the compound.

In terms of biological activity, preliminary studies suggest that this compound may exhibit potent effects on certain disease pathways. The ability to modulate these pathways could lead to novel treatment strategies for various conditions. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of new pharmaceuticals is a complex process that involves extensive testing and validation. Compounds like 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-phenylpropyl)urea are often subjected to rigorous preclinical studies before moving into clinical trials. These studies aim to assess their safety and efficacy in animal models and eventually in human patients.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques are used to predict how this compound might interact with biological targets. These predictions help guide experimental design and can significantly reduce the time and cost associated with drug development.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific functional groups, researchers can generate a library of related compounds with varying biological activities. This approach allows for rapid optimization and identification of lead candidates for drug development.

The field of medicinal chemistry is constantly evolving, driven by new discoveries and technological advancements. Compounds like 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-phenylpropyl)urea represent the cutting edge of this field. They combine sophisticated chemical design with rigorous biological evaluation to bring new treatments to patients in need.

In conclusion, the compound with CAS number 1203094-45-4 and product name 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-phenylpropyl)urea is a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an exciting subject for future investigations. As research continues，we can expect more insights into its therapeutic potential and how it can contribute to improving human health.